Cas no 2171968-64-0 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid
• CAS No: 2171968-64-0
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 5978840
• PubChem ID: 165537796
• Update Time: 2025-05-22

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetamido}acetic acid
• 2171968-64-0
• EN300-1476124

• Inchi： 1S/C26H31N3O6/c1-2-3-8-17(13-23(30)27-14-24(31)28-15-25(32)33)29-26(34)35-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,2-3,8,13-16H2,1H3,(H,27,30)(H,28,31)(H,29,34)(H,32,33)
• InChI Key： DPKYHAJJRYONJE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(NCC(=O)O)=O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid

Comprehensive Overview of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid (CAS No. 2171968-64-0)

In the realm of peptide synthesis and pharmaceutical research, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid (CAS No. 2171968-64-0) stands out as a critical building block. This compound, often abbreviated due to its complex name, plays a pivotal role in the development of novel therapeutics and biomaterials. Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it indispensable in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

The Fmoc-protected amino acid derivative is particularly valued for its stability and compatibility with automated synthesis platforms. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171968-64-0 uses," highlighting its relevance in cutting-edge studies. With the growing interest in personalized medicine and peptide-based drugs, this compound has garnered attention for its ability to facilitate the creation of complex peptide sequences with high precision.

One of the most searched questions in this domain is, "How does Fmoc chemistry improve peptide synthesis?" The answer lies in the compound's design. The Fmoc group can be selectively removed under mild basic conditions, minimizing side reactions and preserving the integrity of sensitive amino acid residues. This attribute is crucial for synthesizing peptides with post-translational modifications, a hot topic in cancer research and neurodegenerative disease studies.

Another trending topic is the "green chemistry" approach in pharmaceutical manufacturing. 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid aligns with this movement, as Fmoc-based SPPS reduces the need for hazardous reagents compared to older methods like Boc (tert-butoxycarbonyl) chemistry. Environmental sustainability is a key concern for modern researchers, making this compound a preferred choice.

From a technical perspective, the compound's heptanamidoacetamido backbone offers flexibility in designing peptide conjugates, which are increasingly explored for targeted drug delivery. Queries such as "peptide-drug conjugates design" often lead to discussions about this molecule's role in creating stable linkers between therapeutic agents and targeting moieties. Its compatibility with click chemistry further expands its utility in bioconjugation strategies.

Quality control is another area where CAS 2171968-64-0 shines. Analytical techniques like HPLC and mass spectrometry easily track its incorporation into peptides, addressing common search terms like "how to monitor Fmoc deprotection." This reliability is vital for Good Manufacturing Practice (GMP) compliance, a non-negotiable aspect of clinical-grade peptide production.

Looking ahead, the compound's potential in mRNA display technology and phage display libraries is gaining traction. These techniques, central to antibody discovery and protein engineering, benefit from the molecule's ability to introduce diverse functional groups. As the scientific community explores "next-generation peptide libraries," this Fmoc derivative remains at the forefront of innovation.

In summary, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetamido}acetic acid (CAS No. 2171968-64-0) is more than just a mouthful of a name—it's a cornerstone of modern peptide science. Whether researchers are investigating "Fmoc SPPS optimization" or "peptide therapeutics 2024 trends," this compound continues to enable breakthroughs across biochemistry and medicine.